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Compound of Interest

Compound Name: Diphenylphosphinic acid

Cat. No.: B159298

This guide provides comprehensive health and safety information for diphenylphosphinic
acid, intended for researchers, scientists, and professionals in drug development. The

following sections detail its properties, hazards, handling procedures, and emergency
measures.

Chemical and Physical Properties

Diphenylphosphinic acid is a white, odorless solid.[1][2] It is very soluble in water.[3][4] Key
physical and chemical data are summarized below.
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Property Value Source(s)
Molecular Formula C12H1102P [31[5]
Molecular Weight 218.19 g/mol [31[5]

CAS Number 1707-03-5 [3][6]
Appearance White solid / crystal powder [11[3114]
Melting Point 193 - 196 °C (379.4 - 384.8 °F)  [2][3][4]
Boiling Point 334 °C [3]

Density 1.331 g/cm3 [3]

pKa 2.30 [3]
Solubility Very soluble in water [3114]

Hazards Identification

Diphenylphosphinic acid is classified as an irritant.[5] The toxicological properties of this

substance have not been fully investigated.[3]

GHS Hazard Statements:

Eye Irritation: Causes serious eye irritation.[5][7]

Skin Irritation: Causes skin irritation.[5][7]

Respiratory Irritation: May cause respiratory tract irritation.[3][5][7]

Ingestion: May cause irritation of the digestive tract.[3]

e H315: Causes skin irritation[5][7]

o H319: Causes serious eye irritation[5][7]

o H335: May cause respiratory irritation[5][7]
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Experimental Protocols: First Aid Measures

In the event of exposure to diphenylphosphinic acid, the following first aid protocols should
be implemented immediately.

o Eye Contact:
o Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[1]
o If contact lenses are present, remove them if it is easy to do so and continue rinsing.[7]
o Seek immediate medical attention.[1]

o Skin Contact:

o Wash off immediately with soap and plenty of water while removing all contaminated
clothing and shoes.[1]

o Flush the skin with running water.[7]
o Get medical attention if irritation occurs.[1][7]
* Inhalation:
o Remove the individual from exposure and move to fresh air.[1]
o If breathing is difficult, give oxygen.[1][3]
o If not breathing, give artificial respiration.[1][3]
o Seek immediate medical attention.[1]
e Ingestion:
o Do NOT induce vomiting.[3]

o If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of
water or milk.[3]
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o Never give anything by mouth to an unconscious person.[1]

o Call a physician immediately.[1]

A logical workflow for these first aid procedures is illustrated in the diagram below.

Exposure Event

Exposure to Diphenylphosphinic Acid

Initial Asi;'essment

Determine Route of Exposure

Eyes iSkin Inhalation Ingestion

First Aid Actions

A\
Eye Contact: Skin Contact: Inhalation: Ingestion:
- Rinse with water for 15 mins - Wash with soap and water - Move to fresh air - DO NOT induce vomiting
- Remove contact lenses if possible - Remove contaminated clothing - Provide oxygen or artificial respiration if needed - Rinse mouth, drink water/milk
- Seek immediate medical attention - Seek medical attention if irritation persists - Seek immediate medical attention - Seek immediate medical attention

Click to download full resolution via product page

Caption: First aid workflow for diphenylphosphinic acid exposure.

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure.
Handling:

+ Wash hands thoroughly after handling.[3][7]

* Use with adequate ventilation.[3]
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e Avoid contact with eyes, skin, and clothing.[3]
e Minimize dust generation and accumulation.[3]
e Do not ingest or inhale.[3]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and safety glasses or goggles.[1][7]

Storage:

« Store in a tightly closed container.[1][3]

« Keep in a cool, dry, well-ventilated area.[3][4]

« Store away from incompatible substances such as oxidizing agents.[2][3]

« Keep refrigerated.[1][2]

Fire Fighting and Accidental Release Measures
Fire Fighting:

o Suitable Extinguishing Media: Use extinguishing measures appropriate for the surrounding
environment, such as water spray, dry chemical, carbon dioxide, or foam.[3][7]

e Hazards from Combustion: Thermal decomposition can lead to the release of irritating gases
and vapors, including carbon monoxide, carbon dioxide, and oxides of phosphorus.[3][6]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][3]

Accidental Release:
o Ensure adequate ventilation.[2]
e Avoid breathing dust.[7]

o Wear appropriate personal protective equipment.[7]
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e For minor spills, use dry clean-up procedures to avoid generating dust.[7]

e Sweep or vacuum up the material and place it into a suitable, sealed container for disposal.

[3]7]

e Clean the spill area thoroughly.[6]

The logical steps for managing an accidental release are visualized below.

Accidental Spill or Release

Ensure Adequate Ventilation
and Wear Appropriate PPE

l

Contain the Spill
(Prevent entry into drains)

Clean Up Spill:
- Use dry methods (sweep/vacuum)
- Avoid generating dust

Collect Material in a
Sealed, Labeled Container

Decontaminate Spill Area

Dispose of Waste According
to Regulations
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Click to download full resolution via product page
Caption: Workflow for accidental release of diphenylphosphinic acid.
Stability and Reactivity
o Chemical Stability: Stable under normal temperatures and pressures.[3][8]
» Conditions to Avoid: Incompatible products.[8]
» Incompatible Materials: Oxidizing agents.[2][3]

o Hazardous Decomposition Products: Upon thermal decomposition, it may produce carbon
monoxide, carbon dioxide, and oxides of phosphorus.[3][6]

e Hazardous Polymerization: Does not occur.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
Diphenylphosphinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159298#diphenylphosphinic-acid-health-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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